Cas no 1934690-18-2 (3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one)
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone, 3-amino-1-(3-pyrrolidinyl)-
- 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one
-
- Inchi: 1S/C8H12N4O/c9-7-8(13)12(4-3-11-7)6-1-2-10-5-6/h3-4,6,10H,1-2,5H2,(H2,9,11)
- InChI Key: UHLLFFKEIFPNJM-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2CCNC2)C=CN=C1N
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259190-1.0g |
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one |
1934690-18-2 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-259190-1g |
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one |
1934690-18-2 | 1g |
$0.0 | 2023-09-14 |
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one
Introduction to 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one (CAS No. 1934690-18-2)
3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one, identified by its Chemical Abstracts Service (CAS) number 1934690-18-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazinone class, characterized by its nitrogen-containing heterocycle, which is a key structural motif in many biologically active molecules. The presence of both amino and pyrrolidine functional groups makes this molecule a versatile scaffold for drug discovery, offering potential applications in the development of novel therapeutic agents.
The structural features of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one contribute to its unique chemical properties and reactivity. The dihydropyrazinone core provides a rigid aromatic system that can interact with biological targets through hydrogen bonding and hydrophobic interactions. Additionally, the amino group at the 3-position and the pyrrolidine moiety at the 1-position introduce sites for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.
In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one and its derivatives. The compound has been studied for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding. Preliminary in vitro studies have suggested that this molecule may exhibit activity against certain enzymes involved in inflammation and metabolic disorders. These findings have prompted further investigation into its therapeutic applications.
The synthesis of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dihydropyrazinone core. Subsequent functionalization steps are then performed to introduce the amino and pyrrolidine groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.
The pharmacokinetic properties of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one are also of great interest. Studies have indicated that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicology studies have shown that it is well-tolerated at low doses, suggesting a potential safety profile for further clinical evaluation.
One of the most exciting aspects of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one is its potential as a lead compound for drug development. By leveraging structure-based drug design strategies, researchers can modify specific regions of the molecule to enhance its binding affinity and selectivity for target proteins. This approach has already led to the identification of several promising derivatives with improved pharmacological profiles.
The integration of computational chemistry techniques has further accelerated the discovery process for 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one derivatives. Molecular modeling studies have been used to predict how different structural modifications will affect the compound's interactions with biological targets. These insights have guided synthetic efforts toward optimizing potency and minimizing off-target effects.
Recent advances in high-throughput screening (HTS) technologies have also played a crucial role in evaluating the biological activity of 3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one and its analogs. HTS allows researchers to rapidly test thousands of compounds against various disease-related targets, identifying those with the most promising therapeutic potential. This approach has led to several hits that are now being advanced into more detailed pharmacological studies.
The future directions for research on 3-amino-1-(pyrrolidin-3-ylyl)-1,2-dihydropyrazin - 2 - one (CAS No. 1934690 - 18 - 2) are multifaceted. Further exploration of its pharmacological profile is needed to fully understand its therapeutic potential. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological systems and could inform the development of new treatment strategies.
Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in maximizing the therapeutic impact of this compound. By combining experimental data with computational modeling and bioinformatics analysis, researchers can accelerate the discovery process and identify novel drug candidates more efficiently.
In conclusion, 3-amino - 1 - (pyrrolidiny l ) - 1 , 2 - dihydrop y raz i n - 2 - one represents a promising scaffold for drug discovery with significant potential in addressing various diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, 1934690 - 18 - 2 will undoubtedly play a crucial role in advancing pharmaceutical innovation.
1934690-18-2 (3-amino-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)